6-Amino-2-fluoronicotinamide
Overview
Description
6-Amino-2-fluoronicotinamide is a chemical compound with the molecular formula C6H6FN3O . It has an average mass of 155.130 Da and a monoisotopic mass of 155.049484 Da .
Molecular Structure Analysis
The molecular structure of 6-Amino-2-fluoronicotinamide consists of a pyridine ring with an amine group at the 6th position and a fluorine atom at the 2nd position . The molecule contains a total of 17 bonds, including 11 non-H bonds, 7 multiple bonds, 1 rotatable bond, 1 double bond, and 6 aromatic bonds .Physical And Chemical Properties Analysis
The physical and chemical properties of 6-Amino-2-fluoronicotinamide, such as its density, melting point, and boiling point, are not explicitly mentioned in the search results .Scientific Research Applications
Fluorescence Probe Development
One of the significant applications of 6-Amino-2-fluoronicotinamide is in the development of high-affinity ratiometric fluorescence probes . These probes are used to detect and measure the presence of certain substances such as endogenous labile Zn2+ in living cells . The 6-Amino-2-fluoronicotinamide acts as both the chelating agent for Zn2+ and the fluorescent moiety .
Pharmaceutical Testing
6-Amino-2-fluoronicotinamide is also used in pharmaceutical testing . It serves as a reference standard for accurate results in various pharmaceutical tests .
Chemical Research
This compound is used in chemical research, particularly in the study of its properties and potential applications . It’s often used in laboratories for experiments and studies .
properties
IUPAC Name |
6-amino-2-fluoropyridine-3-carboxamide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H6FN3O/c7-5-3(6(9)11)1-2-4(8)10-5/h1-2H,(H2,8,10)(H2,9,11) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
IWUULJUZKGZQIH-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=NC(=C1C(=O)N)F)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H6FN3O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
155.13 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Synthesis routes and methods
Procedure details
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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